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E235 Steel: A Comprehensive Technical Guide

An In-depth Analysis of Chemical Composition, Mechanical Properties, and Quality Control
Protocols for Non-Alloy Quality Steel E235 (1.0308).

This technical guide provides a detailed overview of the non-alloy quality steel grade E235
(material number 1.0308), a widely utilized material in mechanical and general engineering
applications, particularly for welded and seamless tubes.[1] Intended for researchers,
scientists, and professionals in drug development who may utilize this material in equipment
and infrastructure, this document outlines its chemical composition, mechanical and physical
properties, and the standardized experimental protocols for its characterization.

Chemical Composition

The chemical composition of E235 steel is a critical determinant of its mechanical properties
and performance. It is primarily a carbon-manganese steel with controlled levels of silicon,
phosphorus, and sulfur to ensure good weldability and formability. The composition is governed
by standards such as EN 10305-1.[2][3]

The table below summarizes the specified chemical composition limits for E235 steel.
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Maximum Content (% by

Element Symbol

mass)
Carbon C 0.17
Silicon Si 0.35
Manganese Mn 1.20
Phosphorus P 0.025
Sulfur S 0.025

Table 1: Chemical Composition of E235 Steel according to EN 10305-1.[3]

Mechanical Properties

The mechanical properties of E235 steel are significantly influenced by its delivery condition,
which results from different heat treatment and processing methods. Common delivery
conditions include As-Welded (+CR1), Annealed (+A), Normalized (+N), Cold Drawn/Hard (+C),
and Cold Drawn/Soft (+LC).

The following table presents the mechanical properties of E235 steel in various delivery
conditions as specified in EN 10305-1.

Tensile

Delivery Yield Strength Elongation (A)
. Symbol Strength (Rm)
Condition (ReH) [MPa] [%]
[MPa]
As-Welded +CR1 340 - 480 - -
Annealed +A 315 min - 25 min
Normalized +N 340 - 480 235 min 25 min
Cold Drawn/Hard  +C 480 min 384 min 6 min
Cold Drawn/Soft +LC 420 min 294 min 10 min

Table 2: Mechanical Properties of E235 Steel in Different Delivery Conditions.[4]
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Physical Properties

The physical properties of E235 steel are essential for engineering design and performance
analysis. These properties are generally consistent for low-carbon steels.

Property Value Unit
Density 7.9 g/cm3
Young's Modulus (Modulus of

o 190 GPa
Elasticity)
Poisson's Ratio 0.29
Thermal Conductivity 51 W/m-K
Coefficient of Thermal

) 12 pm/m-K

Expansion
Specific Heat Capacity 470 J/kg-K

Table 3: Physical Properties of E235 Steel.[5]

Experimental Protocols

Accurate characterization of E235 steel relies on standardized experimental protocols. The
following sections detail the methodologies for determining its chemical composition and
mechanical properties.

Chemical Analysis: Optical Emission Spectrometry
(OES)

Optical Emission Spectrometry is a standard and rapid method for determining the elemental
composition of metallic materials.

Methodology:

o Sample Preparation: A representative sample is taken from the E235 steel product. The
surface of the sample is ground flat and cleaned to remove any contaminants or surface
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irregularities that could interfere with the analysis.

o Excitation: The prepared sample is placed in the OES instrument. An electric spark is
generated between an electrode and the sample surface, creating a high-temperature
plasma. This plasma excites the atoms within the sample, causing them to emit light at
characteristic wavelengths for each element.

 Light Dispersion and Detection: The emitted light is passed through a diffraction grating,
which separates the light into its constituent wavelengths, creating a spectrum. A series of
detectors, such as photomultiplier tubes or charge-coupled devices, are positioned to
measure the intensity of the light at specific wavelengths corresponding to the elements of
interest.

o Data Analysis: The intensity of the emitted light for each element is proportional to its
concentration in the sample. The instrument's software compares the measured intensities to
those of certified reference materials with known compositions to provide a quantitative
analysis of the sample's chemical makeup.

Mechanical Testing: Tensile Test (ISO 6892-1)

The tensile test is performed to determine key mechanical properties such as tensile strength,
yield strength, and elongation. The procedure for metallic materials is detailed in the 1ISO 6892-
1 standard.[6]

Methodology:

o Test Piece Preparation: For tubular products, a test piece is typically prepared by taking a
full-tube section or by machining a strip from the tube wall. The dimensions of the test piece,
including the gauge length, are precisely measured and recorded. The edges of machined
samples must be free from work-hardening effects.[7][8]

o Test Setup: The test piece is securely mounted in the grips of a universal testing machine. An
extensometer is attached to the gauge length of the specimen to accurately measure the
elongation during the test.

o Test Execution: A uniaxial tensile load is applied to the test piece at a controlled rate. The
load and the corresponding extension are continuously recorded throughout the test until the
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specimen fractures.

o Data Analysis:

o Yield Strength (ReH): The stress at which a distinct increase in strain occurs with little or
no increase in stress.

o Tensile Strength (Rm): The maximum stress the material can withstand before fracture.

o Elongation (A): The percentage increase in the original gauge length after fracture. This is
determined by fitting the fractured ends of the test piece back together and measuring the
final gauge length.

Quality Control Workflow

A robust quality control workflow is essential in the manufacturing of E235 steel products to
ensure they meet the required specifications and performance standards. The following
diagram illustrates a typical quality control process for steel tube manufacturing.
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Quality control workflow for E235 steel tube manufacturing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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